Cas no 138657-34-8 (1H-Pyrrole-2-carboxylic acid, 3-formyl-1,4,5-trimethyl-, methyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 3-formyl-1,4,5-trimethyl-, methyl ester
• CAS No: 138657-34-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 1264912
• PubChem ID: 71342356
• Update Time: 2025-04-20

1H-Pyrrole-2-carboxylic acid, 3-formyl-1,4,5-trimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 3-formyl-1,4,5-trimethyl-, methyl ester
• methyl 3-formyl-1,4,5-trimethylpyrrole-2-carboxylate
• DTXSID90769134
• Methyl 3-formyl-1,4,5-trimethyl-1H-pyrrole-2-carboxylate
• 138657-34-8

• Inchi： 1S/C10H13NO3/c1-6-7(2)11(3)9(8(6)5-12)10(13)14-4/h5H,1-4H3
• InChI Key： MRKRYXHSHWDMKJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=O)C(C)=C(C)N1C)=O

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• PSA: 48.3